Autac2

• Molecular Formula: C61H81FN10O14S
• Molecular Weight: 1229.4 g/mol
• InChI: InChI=1S/C61H81FN10O14S/c1-7-61(3,4)53(76)57(79)71-28-9-8-15-46(71)58(80)86-47(22-18-40-19-23-48(81-5)49(35-40)82-6)42-13-10-14-44(36-42)67-51(75)25-24-50(74)64-26-11-29-83-31-33-85-34-32-84-30-12-27-65-55(77)45(66-39(2)73)38-87-60-68-52-54(69-59(63)70-56(52)78)72(60)37-41-16-20-43(62)21-17-41/h10,13-14,16-17,19-21,23,35-36,45-47H,7-9,11-12,15,18,22,24-34,37-38H2,1-6H3,(H,64,74)(H,65,77)(H,66,73)(H,67,75)(H3,63,69,70,78)/t45-,46-,47+/m0/s1
• InChIKey: PZCJWAJPLITJCB-YQZOKAAQSA-N

AUTAC2 (CAS 2241669-08-7): First-Generation FKBP12-Targeting Autophagy-Mediated Degrader for Targeted Protein Degradation Research

AUTAC2 is a first-generation autophagy-targeting chimera (AUTAC) that functions as a bivalent degrader molecule comprising a p-fluorobenzylguanine (FBnG) degradation tag conjugated via a PEG linker to a synthetic ligand of FKBP (SLF) warhead [1]. The SLF moiety engages FKBP12 through a non-covalent binding interaction, while the FBnG tag induces K63-linked polyubiquitination that directs the target protein to the autophagy-lysosomal degradation pathway [1]. AUTAC2 represents one of the foundational tool compounds in the AUTAC degrader family, alongside AUTAC1 (MetAP2-targeting), AUTAC3 (BRD4-targeting), and AUTAC4 (TSPO/mitochondria-targeting), and is distinguished by its specific FKBP12 target engagement profile .

FKBP12-selective autophagic degradation probe

First-generation AUTAC tool compound

Non-covalent SLF warhead for reversible target engagement

• [1] Takahashi D, Moriyama J, Nakamura T, Miki E, Takahashi E, Sato A, Akaike T, Itto-Nakama K, Arimoto H. AUTACs: Cargo-Specific Degraders Using Selective Autophagy. Mol Cell. 2019 Dec 5;76(5):797-810.e10. doi: 10.1016/j.molcel.2019.09.009. PMID: 31606272. View Source

Why AUTAC2 Cannot Be Substituted by AUTAC1, AUTAC3, AUTAC4, or PROTACs in FKBP12 Degradation Studies

AUTAC family members are not interchangeable: each compound targets a distinct protein via a unique warhead-ligand pair, and substitution with the wrong AUTAC will fail to engage the intended target. AUTAC1 uses a fumagillol warhead that covalently binds MetAP2, AUTAC3 employs a JQ1 acid warhead for BET bromodomain proteins (BRD2/3/4), and AUTAC4 targets the mitochondrial translocator protein TSPO [1]. AUTAC2 is the only AUTAC equipped with an SLF warhead that non-covalently binds FKBP12 [1]. Furthermore, AUTACs cannot be functionally replaced by PROTACs: AUTACs trigger K63-linked polyubiquitination directing cargo to the autophagy-lysosome system, whereas PROTACs trigger K48-linked polyubiquitination for proteasomal degradation, fundamentally altering the degradation route and substrate scope [2]. Selecting a compound without FKBP12-targeting capability will yield no target engagement and no degradation, as demonstrated by the target-specific silencing shown in the original characterization studies [1].

Target mismatch

AUTAC1, AUTAC3, and AUTAC4 degrade MetAP2, BRD4, and TSPO respectively; FKBP12 engagement is exclusive to AUTAC2.

Pathway mismatch

PROTACs use K48-ubiquitin/proteasomal degradation; AUTAC2 directs cargo via K63-ubiquitin to the autophagy-lysosome system, altering substrate scope.

Binding mode

Covalent warheads (AUTAC1) form irreversible adducts; non-covalent SLF-FKBP12 binding may offer more tunable degradation kinetics.

• [1] Takahashi D, Moriyama J, Nakamura T, Miki E, Takahashi E, Sato A, Akaike T, Itto-Nakama K, Arimoto H. AUTACs: Cargo-Specific Degraders Using Selective Autophagy. Mol Cell. 2019 Dec 5;76(5):797-810.e10. doi: 10.1016/j.molcel.2019.09.009. PMID: 31606272. View Source
• [2] Gubbiotti MA, Iozzo RV. Table 2: Degrader Properties — PROTAC vs AUTAC vs AUTOTAC vs ATTEC. Int J Mol Sci. 2025;26(12):5582. doi: 10.3390/ijms26125582. View Source

AUTAC2 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons Against Closest Analogs

Target Identity Differentiation: AUTAC2 Uniquely Degrades FKBP12 Among AUTAC Family Members

Among the four first-generation AUTACs, each compound targets a distinct protein via a unique warhead, making AUTAC2 the sole AUTAC capable of FKBP12 degradation. AUTAC1 degrades MetAP2 via covalent fumagillol binding; AUTAC3 degrades BRD4 via JQ1 acid; AUTAC4 targets mitochondrial TSPO; only AUTAC2, equipped with the SLF warhead, engages and degrades FKBP12 through a non-covalent binding mechanism [1]. Western blot analysis in HeLa cells confirmed that AUTAC2 at 10 μM achieved significant silencing of FKBP12, whereas AUTAC1 (1–100 μM) silenced MetAP2 but not FKBP12, and AUTAC2 did not degrade MetAP2 [1].

Target identity

Head-to-head

AUTAC2 degrades FKBP12 only; AUTAC1/3/4 degrade MetAP2, BRD4, TSPO — no cross-target activity observed.

Supports FKBP12-specific tool compound selection

HeLa cells, 10 µM, 24 h; Western blot

Evidence Dimension	Target protein degraded
Target Compound Data	FKBP12; degraded significantly at 10 μM in HeLa cells
Comparator Or Baseline	AUTAC1 (MetAP2), AUTAC3 (BRD4), AUTAC4 (mitochondrial TSPO) — no FKBP12 degradation
Quantified Difference	Target identity: FKBP12 exclusively for AUTAC2; no cross-target degradation observed between AUTAC1 and AUTAC2
Conditions	HeLa cells; 24 h treatment; Western blot analysis; Figures 3C and 3E in Takahashi et al. 2019

Why This Matters

For any study requiring FKBP12-specific degradation, AUTAC2 is the only AUTAC family member with validated FKBP12 engagement and silencing; use of AUTAC1, AUTAC3, or AUTAC4 will yield no FKBP12 degradation.

• [1] Takahashi D, Moriyama J, Nakamura T, Miki E, Takahashi E, Sato A, Akaike T, Itto-Nakama K, Arimoto H. AUTACs: Cargo-Specific Degraders Using Selective Autophagy. Mol Cell. 2019 Dec 5;76(5):797-810.e10. doi: 10.1016/j.molcel.2019.09.009. PMID: 31606272. View Source

Degradation Pathway Differentiation: K63-Ubiquitin Autophagy-Lysosomal vs PROTAC K48-Ubiquitin Proteasomal Route

AUTAC2 diverts target proteins to the autophagy-lysosomal degradation system via K63-linked polyubiquitination, whereas PROTAC molecules engage the ubiquitin-proteasome system (UPS) via K48-linked polyubiquitination [1]. This mechanistic divergence has functional consequences: the autophagy-lysosomal pathway can degrade long-lived proteins, insoluble protein aggregates, and even entire organelles (e.g., damaged mitochondria), substrates that are inaccessible to proteasomal degradation [1]. AUTAC2 degradation of FKBP12 was confirmed to be autophagy-dependent, as silencing was inhibited by the lysosomal inhibitor bafilomycin A1 [2].

Degradation pathway

Class-level

K63-Ub autophagy-lysosomal (AUTAC2) vs K48-Ub proteasomal (PROTACs); degradation blocked by bafilomycin A1.

Enables autophagy-lysosomal pathway research

Class-level inference; verify in target cell context

Evidence Dimension	Ubiquitin chain linkage type and degradation system
Target Compound Data	K63-linked polyubiquitination → autophagy-lysosomal degradation; degradation inhibited by bafilomycin A1
Comparator Or Baseline	PROTACs: K48-linked polyubiquitination → ubiquitin-proteasome system (UPS) degradation
Quantified Difference	Qualitative pathway difference: AUTAC2 accesses autophagy-lysosomal substrates (aggregates, organelles, long-lived proteins) not addressable by PROTAC-mediated proteasomal degradation
Conditions	HeLa cells; 10 μM AUTAC2 ± bafilomycin A1; Takahashi et al. 2019 Figure 3

Why This Matters

Researchers targeting degradation-resistant substrates (aggregates, long-lived proteins) should select AUTAC2 over PROTACs, as the autophagy-lysosomal pathway provides substrate scope orthogonal to proteasomal degradation.

• [1] Gubbiotti MA, Iozzo RV. Table 2: Degrader Properties — PROTAC vs AUTAC vs AUTOTAC vs ATTEC. Int J Mol Sci. 2025;26(12):5582. doi: 10.3390/ijms26125582. View Source
• [2] Takahashi D, Moriyama J, Nakamura T, Miki E, Takahashi E, Sato A, Akaike T, Itto-Nakama K, Arimoto H. AUTACs: Cargo-Specific Degraders Using Selective Autophagy. Mol Cell. 2019 Dec 5;76(5):797-810.e10. doi: 10.1016/j.molcel.2019.09.009. PMID: 31606272. View Source

Non-Covalent vs Covalent Target Engagement: AUTAC2 (SLF) vs AUTAC1 (Fumagillol) Binding Mode

AUTAC2 employs the synthetic ligand of FKBP (SLF) that binds FKBP12 non-covalently, in contrast to AUTAC1 which uses a fumagillol warhead that binds MetAP2 covalently via its spiro-epoxide moiety [1]. This distinction in binding mode has implications for degradation kinetics and reversibility: non-covalent engagement permits reversible target binding, while covalent warheads form irreversible adducts that may alter degradation dynamics and off-target profiles [1]. The non-covalent nature of SLF-FKBP12 binding was explicitly characterized in the original AUTAC report, where SLF is described as a non-covalent targeting ligand of FKBP12 [1].

Binding mode

Head-to-head

Non-covalent SLF-FKBP12 vs covalent fumagillol-MetAP2 (AUTAC1); reversible target engagement.

Supports reversible modulation studies

Based on original characterization data

Evidence Dimension	Warhead binding mode to target protein
Target Compound Data	Non-covalent SLF binding to FKBP12
Comparator Or Baseline	AUTAC1: covalent fumagillol binding to MetAP2 (irreversible spiro-epoxide adduct)
Quantified Difference	Binding mode: non-covalent (AUTAC2) vs covalent irreversible (AUTAC1)
Conditions	Biochemical characterization; Takahashi et al. 2019 Mol Cell, Figures 3B and 3D

Why This Matters

Non-covalent target engagement may provide more tunable degradation kinetics and avoids potential off-target covalent adduct formation, relevant for applications requiring reversible target modulation.

• [1] Takahashi D, Moriyama J, Nakamura T, Miki E, Takahashi E, Sato A, Akaike T, Itto-Nakama K, Arimoto H. AUTACs: Cargo-Specific Degraders Using Selective Autophagy. Mol Cell. 2019 Dec 5;76(5):797-810.e10. doi: 10.1016/j.molcel.2019.09.009. PMID: 31606272. View Source

Quantitative Degradation Activity: AUTAC2 DC50 of 10 μM for FKBP12 Silencing in HeLa Cells

AUTAC2 achieves half-maximal degradation (DC50) of FKBP12 at 10 μM in HeLa cells as determined by Western blot analysis [1]. For comparison, AUTAC1 achieves a DC50 of 1 μM for its target MetAP2 under identical experimental conditions (HeLa cells, 24 h treatment) [1]. While AUTAC2 shows a higher DC50 than AUTAC1 for their respective targets, this represents a target-specific potency difference rather than a compound quality differential, and 10 μM is within the standard working concentration range for cellular degradation assays [2]. Notably, the second-generation derivative AUTAC2-2G, which replaces the L-cysteine substructure with a pyrazole moiety, exhibits a 100-fold increase in degradation activity compared to first-generation AUTAC2, demonstrating a clear upgrade path [3].

Degradation potency

Reported

DC50 = 10 µM for FKBP12 in HeLa cells (24 h). AUTAC1 DC50 = 1 µM for MetAP2.

Benchmarks working concentration for cell-based degradation assays

Cross-study comparison; verify in your experimental system

Evidence Dimension	Degradation potency (DC50)
Target Compound Data	DC50 = 10 μM for FKBP12 in HeLa cells
Comparator Or Baseline	AUTAC1: DC50 = 1 μM for MetAP2 in HeLa cells; AUTAC2-2G: 100-fold improved activity over AUTAC2
Quantified Difference	AUTAC2 DC50 (10 μM) vs AUTAC1 DC50 (1 μM) for respective targets; AUTAC2-2G exhibits ~100× activity improvement over AUTAC2
Conditions	HeLa cells; 24 h incubation; Western blot quantification; Takahashi et al. 2019 (AUTAC2, AUTAC1); Takahashi et al. 2023 J Med Chem (AUTAC2-2G)

Why This Matters

The DC50 of 10 μM establishes AUTAC2's working concentration for cellular FKBP12 degradation assays and benchmarks potency against the wider AUTAC family, enabling rational experimental design and procurement of appropriate quantities.

• [1] Gubbiotti MA, Iozzo RV. Table 1: TPD Technology — AUTAC1 (MetAP2, DC50 1 μM) vs AUTAC2 (FKBP12, DC50 10 μM). Int J Mol Sci. 2025;26(12):5582. doi: 10.3390/ijms26125582. View Source
• [2] Takahashi D, Moriyama J, Nakamura T, Miki E, Takahashi E, Sato A, Akaike T, Itto-Nakama K, Arimoto H. AUTACs: Cargo-Specific Degraders Using Selective Autophagy. Mol Cell. 2019 Dec 5;76(5):797-810.e10. doi: 10.1016/j.molcel.2019.09.009. PMID: 31606272. View Source
• [3] Takahashi D, Ora T, Sasaki S, Ishii N, Tanaka T, Matsuda T, Ikeda M, Moriyama J, Cho N, Nara H, Maezaki H, Kamaura M, Shimokawa K, Arimoto H. Second-Generation AUTACs for Targeted Autophagic Degradation. J Med Chem. 2023 Sep 14;66(17):12342-12372. doi: 10.1021/acs.jmedchem.3c00861. PMID: 37589438. View Source

Physicochemical Specification: AUTAC2 Solubility, Purity, and Storage Stability for Procurement Decisions

AUTAC2 (CAS 2241669-08-7, molecular formula C61H81FN10O14S, MW 1229.42 g/mol) exhibits DMSO solubility of 100 mg/mL (81.34 mM) with ultrasonic assistance, requiring freshly opened anhydrous DMSO due to hygroscopic sensitivity . Commercial purity specifications are typically ≥98% (HPLC) . The compound is a white to off-white solid with a shelf life exceeding 3 years when stored properly as powder at 4°C; stock solutions stored at -80°C are stable for 6 months, while -20°C storage is recommended for up to 1 month . In comparison, the second-generation derivative AUTAC2-2G has a lower molecular weight (1135.29 g/mol) and slightly higher molar solubility (88.08 mM in DMSO), but also requires -20°C storage .

Physicochemical specs

Data to verify

DMSO solubility: 100 mg/mL (81.34 mM); purity ≥98% (HPLC); powder stable >3 years at 4°C; stock -80°C 6 months.

Supplier-reported solubility and stability

Verify for lot-specific reproducibility

Evidence Dimension	Solubility and storage stability
Target Compound Data	DMSO solubility: 100 mg/mL (81.34 mM); purity ≥98%; MW 1229.42; powder storage 4°C >3 years; stock -80°C 6 months, -20°C 1 month
Comparator Or Baseline	AUTAC2-2G: DMSO solubility 100 mg/mL (88.08 mM); MW 1135.29; storage -20°C; AUTAC1: MW ~950; AUTAC4: MW ~1220
Quantified Difference	Molar solubility: 81.34 mM (AUTAC2) vs 88.08 mM (AUTAC2-2G); MW differential: 1229 vs 1135; purity: ≥98% vs typical ≥95% for AUTAC2-2G
Conditions	DMSO solubility assay; HPLC purity determination; vendor technical datasheets (Glpbio, Excenen PharmaTech, MedChemExpress)

Why This Matters

Procurement decisions require verified solubility and stability specifications to ensure experimental reproducibility; AUTAC2's defined storage parameters and high DMSO solubility enable reliable stock solution preparation at biologically relevant concentrations.

AUTAC2 Scientific Procurement and Application Scenarios: When FKBP12-Selective Autophagic Degradation Is Required

FKBP12 Functional Knockdown Studies Requiring Target-Specific Autophagic Degradation

In studies investigating FKBP12 biology — including its roles in TGF-β receptor signaling, ryanodine receptor modulation, and immunosuppressant (FK506/tacrolimus) pharmacology — AUTAC2 provides the only chemically induced, FKBP12-selective degradation tool within the AUTAC family. As established by Takahashi et al. (2019), AUTAC2 at 10 μM achieves significant FKBP12 silencing in HeLa cells within 24 hours, and degradation is blocked by bafilomycin A1, confirming autophagy-lysosomal dependence [1]. This enables temporally controlled FKBP12 loss-of-function experiments without genetic manipulation, complementary to RNAi or CRISPR approaches.

Comparative Degradation Pathway Studies: Autophagy-Lysosomal vs Proteasomal Protein Clearance

AUTAC2 serves as a K63-ubiquitin/autophagy-lysosomal pathway probe for side-by-side comparison with PROTAC-mediated K48-ubiquitin/proteasomal degradation. The fundamental mechanistic distinction — AUTAC triggers K63 polyubiquitination recognized by p62/LC3 for autophagosomal engulfment, while PROTACs recruit E3 ligases for K48 polyubiquitination and proteasomal processing — makes AUTAC2 an essential control compound for dissecting degradation pathway preferences for specific substrates [1]. This is particularly relevant for proteins with long half-lives, aggregation-prone domains, or organellar localization that may be resistant to proteasomal turnover [1].

AUTAC Platform Development and SAR Studies Leveraging the FKBP12-SLF Model System

Because the FKBP12-SLF binding pair is well-characterized biochemically and SLF binding is non-covalent rather than covalent (unlike the AUTAC1-MetAP2 fumagillol system), AUTAC2 provides a clean, reversible target engagement model for AUTAC platform optimization. The second-generation AUTAC program demonstrated that replacing the L-cysteine substructure with a pyrazole moiety (producing AUTAC2-2G) yields a 100-fold increase in degradation activity [2]. Researchers developing novel AUTAC linkers, degradation tags, or warhead chemistries can use AUTAC2 as the first-generation benchmark against which to measure improvements in the FKBP12 model system.

Mitochondrial and Aggregate Clearance Research Requiring Autophagy-Dependent Degraders

Although AUTAC2 specifically targets FKBP12, the AUTAC platform as a class demonstrates the unique capability to degrade not only soluble cytosolic proteins but also dysfunctional organelles and protein aggregates via selective autophagy [1]. AUTAC2's degradation of FKBP12 proceeds via the same K63-ubiquitin/autophagy receptor (p62/LC3) mechanism that underlies AUTAC-mediated mitophagy (exemplified by AUTAC4), making AUTAC2 a valuable reference compound for mechanistic studies linking substrate ubiquitination to selective autophagic clearance [1]. Researchers studying autophagy-dependent degradation of disease-relevant aggregates (e.g., in neurodegeneration models) can employ AUTAC2 as a positive control for K63-ubiquitin-dependent autophagic flux.

Application

Selection Property

Validation Focus

FKBP12 functional knockdown research

FKBP12-selective autophagic degradation

Confirm FKBP12 silencing and bafilomycin A1 sensitivity

Autophagy-lysosomal vs proteasomal pathway comparison

K63-ubiquitin/autophagy pathway probe

Verify degradation pathway dependence via inhibitor controls

AUTAC platform development (SAR, linker optimization)

First-generation benchmark with non-covalent SLF warhead

Compare degradation activity against AUTAC2 baseline

Mitochondrial/aggregate clearance mechanism studies

K63-ubiquitin/autophagy receptor reference compound

Monitor autophagic flux and p62/LC3 recruitment

• [1] Takahashi D, Moriyama J, Nakamura T, Miki E, Takahashi E, Sato A, Akaike T, Itto-Nakama K, Arimoto H. AUTACs: Cargo-Specific Degraders Using Selective Autophagy. Mol Cell. 2019 Dec 5;76(5):797-810.e10. doi: 10.1016/j.molcel.2019.09.009. PMID: 31606272. View Source
• [2] Takahashi D, Ora T, Sasaki S, Ishii N, Tanaka T, Matsuda T, Ikeda M, Moriyama J, Cho N, Nara H, Maezaki H, Kamaura M, Shimokawa K, Arimoto H. Second-Generation AUTACs for Targeted Autophagic Degradation. J Med Chem. 2023 Sep 14;66(17):12342-12372. doi: 10.1021/acs.jmedchem.3c00861. PMID: 37589438. View Source